3-(2-(4-(6-(2-methyl-1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one

• IUPAC Name: 3-[2-[4-[6-(2-methylimidazol-1-yl)pyridazin-3-yl]piperazin-1-yl]-2-oxoethyl]quinazolin-4-one
• InChI: InChI=1S/C22H22N8O2/c1-16-23-8-9-30(16)20-7-6-19(25-26-20)27-10-12-28(13-11-27)21(31)14-29-15-24-18-5-3-2-4-17(18)22(29)32/h2-9,15H,10-14H2,1H3
• InChI Key: YQPUIFUXFFHVGI-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NN=C(C=C2)N3CCN(CC3)C(=O)CN4C=NC5=CC=CC=C5C4=O
• Molecular Formula: C22H22N8O2
• Molecular Weight: 430.5 g/mol

Description

3-(2-(4-(6-(2-methyl-1H-imidazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-oxoethyl)quinazolin-4(3H)-one is a useful research compound. Its molecular formula is C22H22N8O2 and its molecular weight is 430.472. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Potential Applications

• Antimicrobial Agents Synthesis : A novel series of compounds including derivatives similar to the specified chemical have been synthesized for antimicrobial evaluation. These compounds showed significant activity against a range of bacteria and fungi, indicating their potential as antimicrobial agents. The synthesis process often involves the condensation of key intermediates with various aldehydes or other reactants to produce the target compounds (Patel et al., 2012), (Behalo et al., 2014).

• Antibacterial and Antifungal Activities : Research into novel pyridazine derivatives, incorporating triazole, thiazolidine, and quinazoline moieties, revealed their synthesis through reactions with various nucleophilic reagents. These derivatives demonstrated a range of antibacterial and antifungal activities, highlighting their potential in combating microbial infections (Behalo et al., 2014).

• Heterocyclic Synthesis for Bioreductive Anti-tumor Drugs : A study on the synthesis of imidazoquinolone mono-N-oxides and their analogues focused on their potential as bioreductively activated cytotoxins. These compounds were evaluated for their cytotoxic action against hypoxic cells, emphasizing their application in targeted cancer therapy (Naylor et al., 1993).

• α1-Adrenoceptor Antagonist Activity : The pharmacological activity of a quinazoline derivative closely related to the specified chemical was explored, showing significant α1-adrenoceptor antagonist activity. This finding suggests its potential application in hypertension and related cardiovascular conditions (Yen et al., 1996).